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Compound of Interest

Compound Name: AC-D-BPA-OH
CAS No.: 104504-42-9
Cat. No.: B556361
Get Quote
. J

A Note on Nomenclature: The compound designated "AC-D-BPA-OH" is interpreted as N-
Acetyl-D-tyrosine. This interpretation is based on the component parts of the requested name:
"AC" for acetyl, "D" for the D-enantiomer, and the structural similarity of the 4-hydroxyphenyl
group in tyrosine to substructures of Bisphenol A (BPA), along with the presence of a hydroxyl
group ("OH").

This guide provides a comprehensive technical overview of N-Acetyl-D-tyrosine, a derivative of
the amino acid D-tyrosine. It is intended for researchers, scientists, and professionals in drug
development who are interested in the chemical properties, synthesis, and potential
applications of this compound.

Core Chemical Identity
CAS Number: 19764-32-0[1]

IUPAC Name: (2R)-2-acetamido-3-(4-hydroxyphenyl)propanoic acid

Structural Representation
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Caption: 2D structure of N-Acetyl-D-tyrosine.

Physicochemical Properties
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Synthesis and Manufacturing

The synthesis of N-Acetyl-D-tyrosine typically involves the acetylation of D-tyrosine. A common
laboratory-scale and industrial process is the reaction of D-tyrosine with acetic anhydride.

Synthetic Workflow
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Caption: General workflow for the synthesis of N-Acetyl-D-tyrosine.
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Detailed Experimental Protocol

Materials:

D-Tyrosine

e Acetic Anhydride

» Glacial Acetic Acid (optional, as solvent)

e Deionized Water

» Ethanol (for recrystallization, optional)

e Reaction flask with magnetic stirrer and reflux condenser
e Ice bath

e Bichner funnel and filter paper

e Vacuum oven

Procedure:

e Reaction Setup: In a round-bottom flask, suspend D-tyrosine in a minimal amount of glacial
acetic acid or water.

o Acetylation: While stirring, slowly add a molar excess (typically 1.5 to 2 equivalents) of acetic
anhydride to the suspension. The reaction is exothermic and may require cooling to maintain
a controlled temperature.

e Reaction Monitoring: The reaction progress can be monitored by Thin Layer
Chromatography (TLC) until the starting material (D-tyrosine) is no longer detectable.

o Crystallization: Upon completion, the reaction mixture is cooled in an ice bath to induce
crystallization of the N-Acetyl-D-tyrosine product.

« |solation: The crystalline product is collected by vacuum filtration using a Bichner funnel.
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 Purification: The crude product is washed with cold deionized water to remove unreacted
acetic anhydride and acetic acid. For higher purity, recrystallization from a suitable solvent
system (e.g., water-ethanol mixture) can be performed.

e Drying: The purified N-Acetyl-D-tyrosine is dried in a vacuum oven at a moderate
temperature (e.g., 60-70 °C) to a constant weight.

Causality Behind Experimental Choices:

o Acetic Anhydride as Acetylating Agent: Acetic anhydride is a strong and efficient acetylating
agent that reacts readily with the amino group of tyrosine.

o Controlled Temperature: The acetylation reaction is exothermic. Maintaining a controlled
temperature prevents side reactions and ensures the stability of the product.

» Washing with Cold Water: This step is crucial for removing water-soluble impurities like
acetic acid and unreacted acetic anhydride without significantly dissolving the desired
product.

Applications in Research and Drug Development

N-Acetyl-D-tyrosine serves as a valuable building block in the synthesis of more complex
molecules and has been explored for its own biological activities.

o Chiral Intermediate: Due to its specific stereochemistry, it is used in the asymmetric
synthesis of peptides and other chiral molecules. The N-acetyl group provides protection to
the amino functionality, allowing for selective reactions at other parts of the molecule.

e Prodrug Development: The acetylation of D-tyrosine can modify its pharmacokinetic
properties, such as solubility and stability, making it a candidate for prodrug strategies.

» Metabolic Studies: As a D-amino acid derivative, it is utilized in studies investigating the
metabolism and biological roles of D-amino acids in various organisms.

o Excipient in Formulations: N-acetyl-D-alanine, a related compound, is used as an excipient
in some pharmaceutical formulations, suggesting a potential similar use for N-acetyl-D-
tyrosine.[2]
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Biological Significance and Potential Mechanisms
of Action

While L-amino acids are the primary building blocks of proteins, D-amino acids and their
derivatives are increasingly recognized for their roles in biological systems.

D-Amino Acid Metabolism

The presence of D-amino acid oxidase in various tissues suggests that mammals have the
capacity to metabolize D-amino acids. N-acetylation can influence the rate and pathway of this
metabolism.

Neurological Research

Given that L-tyrosine is a precursor to neurotransmitters like dopamine and norepinephrine, N-
Acetyl-D-tyrosine is of interest in neurological research to understand how D-enantiomers
might interact with or modulate these pathways.

Signaling Pathway Interactions

The potential for N-Acetyl-D-tyrosine to interact with cellular signaling pathways is an area of
active investigation. The structural similarity to L-tyrosine suggests possible competitive
inhibition or allosteric modulation of tyrosine-dependent enzymes.
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Caption: Hypothetical interaction of N-Acetyl-D-tyrosine with a tyrosine-dependent signaling
pathway.

Quality Control and Analytical Methods

Ensuring the purity and identity of N-Acetyl-D-tyrosine is critical for its application in research
and development.
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Safety and Handling

As a laboratory chemical, standard safety precautions should be observed when handling N-
Acetyl-D-tyrosine.

o Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and a lab
coat.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area.

e Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

N-Acetyl-D-tyrosine is a valuable chemical entity with established and potential applications in
chemical synthesis and the life sciences. Its unique stereochemistry and the presence of the N-
acetyl group confer properties that make it a useful tool for researchers and drug developers. A
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thorough understanding of its synthesis, properties, and analytical characterization is essential
for its effective utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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